(2-Chloro-4-methoxy-5-nitrophenyl)methanol

• Molecular Formula: C8H8ClNO4
• Molecular Weight: 217.60 g/mol
• IUPAC Name: (2-chloro-4-methoxy-5-nitrophenyl)methanol
• InChI: InChI=1S/C8H8ClNO4/c1-14-8-3-6(9)5(4-11)2-7(8)10(12)13/h2-3,11H,4H2,1H3
• InChI Key: GGQSOKKNVQCTJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)Cl)CO)[N+](=O)[O-]

Description

(2-Chloro-4-methoxy-5-nitrophenyl)methanol is a useful research compound. Its molecular formula is C8H8ClNO4 and its molecular weight is 217.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-methoxy-5-nitrobenzaldehyde (6.0 g, 29 mmol) in MeOH at 0° C. (50 mL), sodium borohydride (4.45 g, 117 mmol) was added in portions and the resulting mixture was stirred at RT for 30 min. The mixture was concentrated in vacuo. The residue was dissolved in ethyl acetate, washed with brine, dried over Na2SO4 and concentrated in vacuo. The residue was purified by flash column chromatography on silica gel (petroleum ether/ethyl acetate=10:1) to afford the desired product (5.0 g, 78.4% yield).